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Compound of Interest

Compound Name: Benzyl 4-bromobutanoate

Cat. No.: B159757 Get Quote

An In-depth Technical Overview of Benzyl 4-bromobutanoate For Researchers, Scientists,

and Drug Development Professionals

This document provides core technical data for Benzyl 4-bromobutanoate, a compound

utilized in organic synthesis, particularly as an intermediate in the production of

pharmaceuticals, agrochemicals, and fragrances.[1]

Physicochemical Properties
The fundamental molecular characteristics of Benzyl 4-bromobutanoate are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.
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Property Value

Molecular Formula C₁₁H₁₃BrO₂[1][2]

Molecular Weight 257.12 g/mol [2][3]

CAS Number 126430-46-4[2][4]

Appearance Colorless liquid[1]

Boiling Point 314.3°C at 760 mmHg[1]

Density 1.364 g/cm³[1][3]

Flash Point 143.9°C[1]

Refractive Index 1.54[1]

Chemical Structure
The molecular structure of Benzyl 4-bromobutanoate consists of a benzyl ester of 4-

bromobutanoic acid. The connectivity of the atoms is illustrated in the diagram below.

Caption: 2D representation of Benzyl 4-bromobutanoate.

Experimental Protocol: Synthesis
A common laboratory synthesis method for Benzyl 4-bromobutanoate involves the reaction of

4-bromobutanoyl chloride with benzyl alcohol.[3][5]

Workflow for Synthesis
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Reactants

Process

Product

4-Bromobutanoyl chloride

Dissolve reactants in Dichloromethane

Benzyl alcohol

Add Potassium Carbonate

React for 2 hours

Aqueous Workup (Water & Brine Wash)

Dry with Anhydrous MgSO₄

Evaporate Solvent

Benzyl 4-bromobutanoate (Colorless Oil)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Benzyl 4-bromobutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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